Cas no 171258-00-7 (Ethanone, 1-[2-(1-propynyl)phenyl]- (9CI))
171258-00-7 structure
Product Name:Ethanone, 1-[2-(1-propynyl)phenyl]- (9CI)
CAS No:171258-00-7
MF:C11H10O
MW:158.196503162384
CID:1354238
PubChem ID:24977990
Update Time:2025-04-20
Ethanone, 1-[2-(1-propynyl)phenyl]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-[2-(1-propynyl)phenyl]- (9CI)
- DB-287203
- ETHANONE, 1-[2-(1-PROPYNYL)PHENYL]-
- 1-(2-prop-1-ynylphenyl)ethanone
- 1-(2-prop-1-ynyl-phenyl)-ethanone
- Ethanone,1-(2-(1-propynyl)phenyl)-
- SCHEMBL12724812
- 1-[2-(1-propynyl)phenyl]ethanone
- 171258-00-7
-
- Inchi: 1S/C11H10O/c1-3-6-10-7-4-5-8-11(10)9(2)12/h4-5,7-8H,1-2H3
- InChI Key: RFCFSNWVVVNBPP-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=CC=CC=1C#CC
Computed Properties
- Exact Mass: 158.0732
- Monoisotopic Mass: 158.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 2.4
Experimental Properties
- PSA: 17.07
Ethanone, 1-[2-(1-propynyl)phenyl]- (9CI) Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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